Cas no 31595-87-6 (2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-5,6-bis(methylamino)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-5,6-bis(methylamino)-
• CAS No: 31595-87-6
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 320300
• PubChem ID: 257347
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-5,6-bis(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1,3-dimethyl-5,6-bis(methylamino)-
• 1,3-dimethyl-5,6-bis(methylamino)pyrimidine-2,4-dione
• 1,3-dimethyl-4,5-bis(methylamino)uracil
• 1,3-dimethyl-5,6-bis(methylamino)pyrimidine-2,4(1h,3h)-dione
• 1,3-dimethyl-5,6-bis(methylamino)-uracil
• 1,3-Dimethyl-5,6-bis(methylaminouracil)
• 1,3-Dimethyl-5,6-bis-methylamino-1H-pyrimidin-2,4-dion
• 1,3-dimethyl-5,6-bis-methylamino-1H-pyrimidine-2,4-dione
• AC1L5WKZ
• AC1Q6EX0
• AR-1B7002
• CTK4G7407
• KST-1B3020
• NCIOpen2_001046
• NSC85318
• DTXSID30292754
• Uracil,3-dimethyl-5,6-bis(methylamino)-, hydrate
• SCHEMBL14010085
• 31595-87-6
• NSC-85318

• Inchi： 1S/C8H14N4O2/c1-9-5-6(10-2)11(3)8(14)12(4)7(5)13/h9-10H,1-4H3
• InChI Key： SJJDUOKLGVWTOT-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C(=C(NC)N1C)NC)=O

Computed Properties

• Exact Mass: 198.11182
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• PSA: 64.68
• LogP: -0.68660